Cas no 192439-71-7 (3(2H)-Isoxazolone,5-(2,2-dimethylpropyl)-)

3(2H)-Isoxazolone,5-(2,2-dimethylpropyl)- structure
192439-71-7 structure
Product Name:3(2H)-Isoxazolone,5-(2,2-dimethylpropyl)-
CAS No:192439-71-7
MF:C8H13NO2
MW:155.194322347641
CID:116178
PubChem ID:10844619
Update Time:2025-04-18

3(2H)-Isoxazolone,5-(2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Isoxazolone,5-(2,2-dimethylpropyl)-
    • 3(2H)-Isoxazolone,5-(2,2-dimethylpropyl)-(9CI)
    • 192439-71-7
    • 5-Neopentylisoxazol-3(2H)-one
    • 5-neopentyl-3-isoxazolol
    • SCHEMBL15925052
    • 5-(2,2-dimethyl-propyl)-isoxazol-3-ol
    • SCHEMBL23185220
    • Inchi: 1S/C8H13NO2/c1-8(2,3)5-6-4-7(10)9-11-6/h4H,5H2,1-3H3,(H,9,10)
    • InChI Key: PDCWZELMYLMJAR-UHFFFAOYSA-N
    • SMILES: O1C(=CC(N1)=O)CC(C)(C)C

Computed Properties

  • Exact Mass: 155.094628657g/mol
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.3Ų
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd